Cas no 38469-85-1 (2-methoxy-6-nitrobenzonitrile)
2-methoxy-6-nitrobenzonitrile structure
Product Name:2-methoxy-6-nitrobenzonitrile
CAS No:38469-85-1
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00053607
CID:923531
PubChem ID:38048
Update Time:2025-04-19
2-methoxy-6-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-6-nitrobenzonitrile
- 2-nitro-6-methoxybenzonitrile
- 1-cyano-2-methoxy-6-nitrobenzene
- 2-Methoxy-6-nitro-benzonitril
- 2-methoxy-6-nitro-benzonitrile
- 6-methoxy-2-nitrobenzonitrile
- 6-Nitro-2-methoxy-benzoesaeure-nitril
- AC1L1YYW
- BENZONITRILE, 2-METHOXY-6-NITRO-
- BRN 2213299
- EINECS 253-961-5
- Methylaether-6-nitro-salicylsaeure-nitril
- NSC27010
- SureCN2416277
- DB-069693
- 2-Methoxy-6-nitrobenzonitril
- NS00030400
- SY285806
- MFCD00053607
- UNII-5XEV79VYJ3
- 4-10-00-00267 (Beilstein Handbook Reference)
- DTXSID40191789
- AKOS006274089
- AM20040339
- 2-methoxy-6-nitro-benzenecarbonitrile
- A824167
- 38469-85-1
- 5XEV79VYJ3
- SCHEMBL2416277
- NSC-27010
- NSC 27010
- DTXCID30114280
-
- MDL： MFCD00053607
- Inchi： 1S/C8H6N2O3/c1-13-8-4-2-3-7(10(11)12)6(8)5-9/h2-4H,1H3
- InChI Key： ZHJPRHIYTNVTLI-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C(C=1C#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 178.03788
- Monoisotopic Mass: 178.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 76.16
- LogP: 1.99828
2-methoxy-6-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001312-250mg |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015001312-500mg |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A015001312-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 1g |
$1490.00 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1192337-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 1g |
$570 | 2024-07-19 | |
| eNovation Chemicals LLC | K93029-5g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 5g |
$795 | 2024-05-25 | |
| eNovation Chemicals LLC | K93029-10g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 10g |
$1290 | 2024-05-25 | |
| eNovation Chemicals LLC | Y1192337-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 1g |
$570 | 2025-02-20 | |
| eNovation Chemicals LLC | K93029-10g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 10g |
$1290 | 2025-02-19 | |
| eNovation Chemicals LLC | K93029-5g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 5g |
$795 | 2025-02-19 | |
| Ambeed | A458491-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 1g |
$343.0 | 2024-04-19 |
2-methoxy-6-nitrobenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:38469-85-1)2-methoxy-6-nitrobenzonitrile
Order Number:A824167
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):309.0
Email:sales@amadischem.com
2-methoxy-6-nitrobenzonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:38469-85-1)2-methoxy-6-nitrobenzonitrile
Purity:99%
Quantity:1g
Price ($):309.0